Cas no 1311569-76-2 (1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane)

• Product Name: 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane
• CAS No: 1311569-76-2
• MF: C₁₅H₁₆ClN₃O
• MW: 289.760042190552
• CID: 5207609
• Update Time: 2025-07-02

1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane
• 6-Azaspiro[2.5]octane, 1-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C15H16ClN3O/c16-11-3-1-2-10(8-11)13-18-14(20-19-13)12-9-15(12)4-6-17-7-5-15/h1-3,8,12,17H,4-7,9H2
• InChI Key： QSBAZMORFIMCHS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NOC(C2CC32CCNCC3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 2.8
• Topological Polar Surface Area: 51

Additional information on 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane

Introduction to Compound with CAS No. 1311569-76-2 and Product Name: 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane

The compound with the CAS number 1311569-76-2 and the product name 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in medicinal applications, particularly in the development of novel therapeutic agents. The structural features of this compound, including its spirocyclic framework and oxadiazole moiety, contribute to its unique chemical and biological properties.

Recent research in the area of heterocyclic chemistry has highlighted the importance of oxadiazole derivatives in drug discovery. These compounds are known for their ability to interact with biological targets in a highly specific manner, making them valuable candidates for the development of new drugs. The presence of a chlorophenyl group in the molecular structure further enhances the pharmacological activity of this compound by influencing its binding affinity and metabolic stability.

The spirocyclic core of 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane is particularly noteworthy, as spiro compounds often exhibit enhanced bioavailability and reduced toxicity compared to their acyclic counterparts. This structural feature is likely responsible for the compound's favorable pharmacokinetic profile, which is a critical factor in drug development. The combination of these structural elements makes this compound a promising candidate for further investigation in the field of medicinal chemistry.

In recent years, there has been growing interest in the development of azaspiro compounds due to their unique biological activities. These molecules have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific arrangement of atoms in 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane contributes to its ability to modulate biological pathways effectively.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The versatility of its structure allows for modifications that can fine-tune its pharmacological properties, making it a valuable building block for drug discovery programs. Researchers have been exploring various synthetic routes to optimize the production of this compound, ensuring that it can be scaled up for industrial applications.

The chemical properties of 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane have been extensively studied to understand how they influence its biological activity. Spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into how the different functional groups interact with each other and contribute to the overall properties of the compound.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict how this compound might bind to biological targets. These simulations have helped researchers identify potential binding sites and understand how changes in the molecular structure could affect its activity. Such computational approaches are increasingly important in modern drug discovery, as they allow for rapid screening of large libraries of compounds.

The synthesis of 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve these goals, including catalytic processes that minimize unwanted byproducts. The development of efficient synthetic routes is crucial for the commercial viability of any pharmaceutical agent.

In conclusion, the compound with CAS number 1311569-76-2 and product name 1-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.